Cas no 2138428-45-0 ((6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride)

• Product Name: (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride
• CAS No: 2138428-45-0
• MF: C₈H₆BrFO₄S
• MW: 297.098244190216
• CID: 6003600
• PubChem ID: 165869824
• Update Time: 2025-05-20

(6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729439
• (6-bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride
• 2138428-45-0
• (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride

• Inchi： 1S/C8H6BrFO4S/c9-6-2-8-7(13-4-14-8)1-5(6)3-15(10,11)12/h1-2H,3-4H2
• InChI Key： NJBYJLBUFPEJPG-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1CS(=O)(=O)F)OCO2

Computed Properties

• Exact Mass: 295.91542g/mol
• Monoisotopic Mass: 295.91542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Additional information on (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride

Latest Research on (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl Fluoride (CAS: 2138428-45-0) in Chemical Biology and Drug Discovery

The compound (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride (CAS: 2138428-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties as a sulfonyl fluoride-based covalent inhibitor. Sulfonyl fluorides have emerged as versatile warheads in targeted covalent inhibition, offering selective and reversible interactions with various biological targets. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies highlight the role of (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride as a potent serine hydrolase inhibitor. The brominated dioxaindan scaffold provides enhanced electrophilicity to the sulfonyl fluoride group, enabling selective modification of active-site serine residues in enzymes such as proteases and esterases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its exceptional reactivity against cancer-associated hydrolases, with IC50 values in the low nanomolar range for several oncology targets.

The synthetic accessibility of this compound has been improved through novel palladium-catalyzed coupling methods, as described in a recent Organic Letters publication. Researchers have developed a high-yield (85%) one-pot synthesis starting from 5-bromo-1,3-benzodioxole, addressing previous challenges in large-scale production. The crystalline nature of the final product (mp 112-114°C) facilitates purification and characterization, making it particularly attractive for medicinal chemistry applications.

In proteomic profiling studies, (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride has shown remarkable selectivity among the serine hydrolase superfamily. Activity-based protein profiling (ABPP) experiments revealed preferential labeling of cancer-related enzymes over off-target proteins, suggesting potential for developing targeted therapies with reduced side effects. The bromine substituent appears to confer additional binding interactions in enzyme active sites, as evidenced by X-ray crystallography studies of inhibitor-enzyme complexes.

Current research directions focus on optimizing the pharmacokinetic properties of derivatives based on this scaffold. A recent patent application (WO2023056321) discloses prodrug versions with improved oral bioavailability, while maintaining the covalent inhibition mechanism. These developments position (6-Bromo-1,3-dioxaindan-5-yl)methanesulfonyl fluoride as a promising lead compound for treating conditions ranging from oncology to inflammatory diseases, with several preclinical programs currently underway in major pharmaceutical companies.